Cas no 898786-85-1 (1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one)

• Product Name: 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• CAS No: 898786-85-1
• MF: C₁₇H₂₂F₂O₃
• MW: 312.351592540741
• CID: 1946662
• PubChem ID: 24727864
• Update Time: 2025-10-19

1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• 2',4'-DIFLUORO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
• CTK5G6401
• AG-H-66644
• 898786-85-1
• AKOS016023339
• MS-21504
• MFCD03844268
• 1-(2,4-Difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-pentanone
• DTXSID10645961

• MDL： MFCD03844268
• Inchi： 1S/C17H22F2O3/c1-17(2)10-21-16(22-11-17)6-4-3-5-15(20)13-8-7-12(18)9-14(13)19/h7-9,16H,3-6,10-11H2,1-2H3
• InChI Key： HBIWCUSMBCYANE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCCCC1OCC(C)(C)CO1)=O)F

Computed Properties

• Exact Mass: 312.15400
• Monoisotopic Mass: 312.15370088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.10700

Additional information on 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one

Introduction to 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one (CAS No. 898786-85-1)

1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 898786-85-1, represents a fascinating blend of structural complexity and potential biological activity. Its molecular framework incorporates both fluorinated aromatic rings and a dioxane moiety, elements that are frequently employed in the design of bioactive molecules due to their ability to modulate pharmacokinetic and pharmacodynamic properties.

The structural features of 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one make it a compelling candidate for further investigation in drug discovery. The presence of the 2,4-difluorophenyl group introduces fluorine atoms into the aromatic ring system, which can enhance metabolic stability and binding affinity to biological targets. Fluoro-substituted compounds are well-documented for their improved pharmacological profiles, often exhibiting increased bioavailability and prolonged half-life compared to their non-fluorinated counterparts.

The dioxane group in the compound’s structure contributes to its unique chemical properties. Dioxanes are known for their ability to influence the conformational flexibility of molecules, which can be critical in determining how a drug interacts with its biological target. Additionally, the dimethyl substitution on the dioxane ring further modifies the electronic environment of the molecule, potentially affecting its reactivity and interaction with biological systems.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds that incorporate both fluorine and dioxane moieties. These elements have been successfully employed in various drug classes, including antiviral, anticancer, and anti-inflammatory agents. The combination of these features in 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one suggests that it may possess multiple mechanisms of action or exhibit synergistic effects when tested in vitro or in vivo.

One of the most promising areas of research involving this compound is its potential application in oncology. Fluoro-substituted molecules have shown promise as kinase inhibitors and other targeted therapies. The dioxane moiety may also contribute to its anti-cancer properties by influencing cell proliferation and apoptosis pathways. Preliminary studies have suggested that derivatives of this class of compounds may interact with specific enzymes or receptors involved in cancer cell growth and survival.

Beyond oncology, 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one may find utility in other therapeutic domains. For instance, its structural motifs could be leveraged to develop novel antibiotics or antiviral agents. The fluorine atoms could enhance the compound’s ability to penetrate bacterial cell walls or viral envelopes, while the dioxane group might facilitate interactions with essential cellular machinery.

The synthesis of this compound presents an interesting challenge for organic chemists. The introduction of both fluorine and dioxane moieties requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination have been particularly valuable in building these intricate structures.

The pharmacokinetic profile of 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one is another critical aspect that warrants investigation. Fluoro-substituted compounds often exhibit favorable pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. The dioxane group may further influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles by affecting solubility and tissue distribution.

In conclusion, 1-(2,4-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one represents a structurally intriguing compound with significant potential for therapeutic applications. Its unique combination of fluorinated aromatic rings and dioxane moieties positions it as a valuable scaffold for drug discovery efforts aimed at developing novel treatments for various diseases. Further research into its biological activity and pharmacological properties is warranted to fully elucidate its potential as a pharmaceutical agent.